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Compound of Interest

Compound Name: (4-Methylpyrimidin-2-yl)methanol

Cat. No.: B585209 Get Quote

Essential Safety and Handling Guide for (4-
Methylpyrimidin-2-yl)methanol
This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (4-Methylpyrimidin-2-
yl)methanol (CAS No. 142650-13-3). The following procedures are based on the available

hazard information and best practices for handling similar pyrimidine derivatives in a laboratory

setting.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for this specific compound was not

available. The information provided herein is based on the GHS hazard statements and data

for structurally related compounds. It is imperative to supplement this guide with a thorough risk

assessment and to adhere to your institution's specific safety protocols. Always consult with a

qualified safety professional before handling this chemical.

Hazard Identification and Personal Protective
Equipment
(4-Methylpyrimidin-2-yl)methanol is classified with the signal word "Warning" and is

associated with the following hazard statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on these hazards, the following personal protective equipment (PPE) is mandatory to

minimize exposure and ensure safety.

Body Part
Personal Protective

Equipment (PPE)

Specifications & Best

Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting safety

goggles with side-shields. A

face shield should be worn

over safety glasses during

procedures with a high risk of

splashing.[1][2]

Skin
Chemical-Resistant Gloves &

Laboratory Coat

Handle with chemical-

impermeable gloves (e.g.,

nitrile rubber) that have been

inspected before use.[1][2] A

fire/flame resistant and

impervious lab coat should be

worn fully buttoned with long

sleeves to protect skin and

personal clothing.[1]

Respiratory Respirator

Use a NIOSH/MSHA-approved

respirator if working outside a

fume hood, if dust or aerosols

are generated, or if ventilation

is inadequate.[1]

General Lab Attire
Long Pants & Closed-Toe

Shoes

Standard laboratory practice to

protect against accidental

spills.[3]
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Operational and Disposal Plans
A systematic approach is essential for the safe handling and disposal of (4-Methylpyrimidin-2-
yl)methanol to protect both the user and the environment.

Handling Procedures:

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood. Ensure

that eyewash stations and safety showers are readily accessible.

Dispensing: Avoid generating dust or aerosols. Use non-sparking tools and take

precautionary measures against static discharge.[1][4]

During Use: Avoid contact with skin, eyes, and clothing.[1][5] Do not eat, drink, or smoke in

the handling area.[5][6]

After Use: Wash hands and any exposed skin thoroughly after handling.[4]

Spill Response:

Evacuate and Isolate: Immediately evacuate unnecessary personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment & Collection: For solid spills, carefully dampen the material to prevent dust from

becoming airborne. Collect the spilled material using absorbent paper or other suitable

means and place it in a sealed, labeled container for disposal.

Decontamination: Wash all contaminated surfaces with a suitable solvent or detergent and

dispose of the cleaning materials as hazardous waste.

Disposal Plan: Proper disposal of (4-Methylpyrimidin-2-yl)methanol and its containers is

crucial to prevent environmental contamination.
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Waste Type Disposal Method Regulatory Compliance

Chemical Waste

Dispose of at an approved

waste disposal plant.[4]

Controlled incineration with

flue gas scrubbing is a

recommended method for

similar compounds.[1]

Follow all local, state, and

federal regulations for

hazardous waste disposal.

Contaminated Materials

Includes used PPE, spill

cleanup materials, and empty

containers.

Dispose of in the same manner

as the chemical waste.[3]

Empty Containers

Do not reuse empty

containers.[3] They can be

triple-rinsed (or equivalent) and

offered for recycling or

reconditioning if permissible by

regulations.[1]

If not recycled, puncture the

container to prevent reuse and

dispose of it as hazardous

waste.
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Caption: Workflow for the safe handling and disposal of (4-Methylpyrimidin-2-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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